
Tabimorelin's Effect on IGF-1 Levels: A Technical
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tabimorelin

Cat. No.: B1681871 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tabimorelin (also known as NN-703) is a potent, orally active growth hormone secretagogue

(GHS) that functions as a ghrelin receptor agonist. While the primary pharmacological effect of

Tabimorelin is the stimulation of growth hormone (GH) release, its downstream effects on

Insulin-like Growth Factor-1 (IGF-1) are of significant interest for therapeutic applications. This

technical guide provides a comprehensive analysis of the available scientific literature on the

effects of Tabimorelin on IGF-1 levels. It includes a detailed examination of clinical trial data,

experimental protocols, and the underlying physiological mechanisms. Notably, this guide

addresses and clarifies existing discrepancies in the reported effects of Tabimorelin on IGF-1.

Introduction
Tabimorelin is a synthetic peptide-based secretagogue designed to mimic the action of

endogenous ghrelin, a hormone primarily produced by the stomach that stimulates GH

secretion from the pituitary gland.[1][2] The subsequent increase in circulating GH is expected

to stimulate the liver to produce and secrete IGF-1, a key mediator of the anabolic and growth-

promoting effects of GH. This guide synthesizes the available data on this crucial aspect of

Tabimorelin's pharmacodynamics.
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Mechanism of Action: From Ghrelin Receptor to
IGF-1 Production
Tabimorelin exerts its effects by binding to and activating the growth hormone secretagogue

receptor (GHS-R), also known as the ghrelin receptor. This activation in the pituitary gland and

hypothalamus leads to a cascade of events culminating in the pulsatile release of GH. The

increased circulating GH then travels to the liver and other peripheral tissues, where it

stimulates the synthesis and secretion of IGF-1.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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